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Compound of Interest

Compound Name: 1-Phenylcyclopropan-1-ol

Cat. No.: B1366885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the health and safety information

for 1-phenylcyclopropan-1-ol (CAS No. 29526-96-3). The document is intended for

researchers, scientists, and drug development professionals who may handle or conduct

research with this compound. It consolidates available data on its hazardous properties,

provides an overview of standardized experimental protocols for toxicity testing, and presents a

hypothetical metabolic pathway and a representative signaling pathway for its irritant effects. All

quantitative data are summarized in structured tables, and logical relationships are visualized

using diagrams.

Chemical and Physical Properties
1-Phenylcyclopropan-1-ol is a tertiary alcohol containing a phenyl and a cyclopropyl group. A

summary of its key chemical and physical properties is presented in Table 1.
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Property Value Source

Molecular Formula C₉H₁₀O PubChem[1]

Molecular Weight 134.17 g/mol PubChem[1]

CAS Number 29526-96-3 PubChem[1]

IUPAC Name 1-phenylcyclopropan-1-ol PubChem[1]

Synonyms 1-phenylcyclopropanol PubChem[1]

Calculated LogP 1.4 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Health and Safety Information
Based on aggregated data from multiple sources, 1-phenylcyclopropan-1-ol is classified as a

hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides the following classifications and warnings.

GHS Classification
Hazard Class Category

GHS Hazard
Statement

Source

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
PubChem[1]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
PubChem[1]

Specific Target Organ

Toxicity (Single

Exposure);

Respiratory Tract

Irritation

3
H335: May cause

respiratory irritation
PubChem[1]
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Hazard and Precautionary Statements
A summary of the hazard (H) and precautionary (P) statements associated with 1-
phenylcyclopropan-1-ol is provided in Table 2.
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Type Code Statement Source

Hazard H315 Causes skin irritation PubChem[1]

H319
Causes serious eye

irritation
PubChem[1]

H335
May cause respiratory

irritation
PubChem[1]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

PubChem[1]

P264
Wash skin thoroughly

after handling.
PubChem[1]

P271

Use only outdoors or

in a well-ventilated

area.

PubChem[1]

P280

Wear protective

gloves/eye

protection/face

protection.

PubChem[1]

P302+P352
IF ON SKIN: Wash

with plenty of water.
PubChem[1]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

PubChem[1]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

PubChem[1]
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P312

Call a POISON

CENTER/doctor if you

feel unwell.

PubChem[1]

P332+P313

If skin irritation occurs:

Get medical

advice/attention.

PubChem[1]

P337+P313

If eye irritation

persists: Get medical

advice/attention.

PubChem[1]

P362+P364

Take off contaminated

clothing and wash it

before reuse.

PubChem[1]

P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

PubChem[1]

P405 Store locked up. PubChem[1]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

PubChem[1]

Experimental Protocols for Hazard Assessment
While specific toxicological studies for 1-phenylcyclopropan-1-ol are not publicly available,

the following sections describe standardized OECD (Organisation for Economic Co-operation

and Development) guidelines that are typically used to assess the health hazards associated

with this compound.

Skin Irritation: In Vitro Reconstructed Human Epidermis
(RhE) Test (OECD 439)
This in vitro test method is used to predict the skin irritation potential of chemicals.
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Methodology:

Test System: A reconstructed human epidermis model, which is a three-dimensional tissue

construct that mimics the biochemical and physiological properties of the upper parts of the

human skin.

Procedure:

A small amount of the test substance (1-phenylcyclopropan-1-ol) is applied topically to

the surface of the RhE tissue.

The tissue is exposed to the chemical for a defined period (e.g., 60 minutes).

After exposure, the tissue is thoroughly rinsed to remove the test substance.

The tissue is then incubated for a post-exposure period (e.g., 42 hours) to allow for the

development of cytotoxic effects.

Endpoint Measurement: Cell viability is measured using a quantitative assay, typically the

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction of

MTT to a colored formazan product by viable cells is quantified spectrophotometrically.

Classification: A chemical is classified as a skin irritant if the mean tissue viability is reduced

below a certain threshold (typically ≤ 50%) compared to negative controls.

Preparation

Exposure Post-Exposure Analysis

RhE Tissue
Preparation

Topical Application
(60 min)

Test Chemical
(1-phenylcyclopropan-1-ol)

Rinsing Incubation
(42 hours) MTT Assay Spectrophotometry Classification
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In Vitro Skin Irritation Test Workflow

Serious Eye Irritation: In Vivo Eye Irritation Test (OECD
405)
This in vivo test is used to assess the potential of a substance to cause serious eye damage or

irritation.

Methodology:

Test System: Typically, healthy, adult albino rabbits are used.

Procedure:

A single dose of the test substance is applied to the conjunctival sac of one eye of the

animal. The other eye serves as an untreated control.

The eyelids are held together for a short period to prevent loss of the substance.

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application.

Endpoint Measurement: Ocular lesions (corneal opacity, iritis, conjunctival redness, and

chemosis) are scored according to a standardized system. The reversibility of the effects is

also assessed.

Classification: The substance is classified based on the severity and persistence of the

ocular lesions.

Respiratory Irritation
Assessment of respiratory irritation typically involves in vivo inhalation studies in rodents. While

a specific OECD guideline for respiratory irritation classification is not as commonly cited as for

skin and eye irritation, the principles are similar to other acute toxicity studies.

Methodology (General Principles):
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Test System: Rodents (e.g., rats or mice) are exposed to an aerosol or vapor of the test

substance in a whole-body or nose-only inhalation chamber.

Procedure:

Animals are exposed for a defined duration (e.g., 4 hours).

Clinical signs of respiratory irritation (e.g., changes in breathing pattern, nasal discharge)

are observed during and after exposure.

Endpoint Measurement: Respiratory rate and pattern are often monitored. Histopathological

examination of the respiratory tract may be performed after the exposure period.

Classification: The substance is classified based on the concentration-response relationship

for respiratory irritation effects.

Hypothetical Metabolic Pathway
No specific metabolism studies have been published for 1-phenylcyclopropan-1-ol. However,

based on its chemical structure, a plausible metabolic pathway can be proposed. The

metabolism is likely to be mediated primarily by cytochrome P450 (CYP) enzymes in the liver.

Phase I Metabolism:

Aromatic Hydroxylation: The phenyl group is a likely target for hydroxylation by CYP

enzymes (e.g., CYP1A2, CYP2C family), leading to the formation of phenolic metabolites.

[2] This is a common metabolic pathway for aromatic compounds.[3][4]

Oxidation of the Cyclopropyl Ring: While the cyclopropyl group is generally more resistant

to oxidative metabolism compared to other alkyl groups, it can undergo oxidation,

potentially leading to ring-opened products.[5] However, this is likely a minor pathway.

Resistance to Alcohol Oxidation: As a tertiary alcohol, the carbinol carbon is not attached

to a hydrogen atom, making it resistant to direct oxidation to a ketone.[6]

Phase II Metabolism:
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Glucuronidation and Sulfation: The hydroxyl group of the parent compound and any

phenolic metabolites formed in Phase I can undergo conjugation with glucuronic acid (via

UDP-glucuronosyltransferases, UGTs) or sulfate (via sulfotransferases, SULTs) to form

more water-soluble metabolites that can be readily excreted.
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Excretion

Click to download full resolution via product page

Hypothetical Metabolic Pathway

Signaling Pathways in Irritation
The skin and eye irritation caused by 1-phenylcyclopropan-1-ol is likely mediated by the

activation of sensory nerves and the subsequent initiation of an inflammatory cascade. A

representative signaling pathway is depicted below.

Mechanism of Action:

Activation of TRP Channels: Chemical irritants can directly activate Transient Receptor

Potential (TRP) channels, such as TRPA1 and TRPV1, which are expressed on the terminals

of sensory neurons (nociceptors) in the skin and cornea.[2][3][5]

Neuronal Depolarization: Activation of these non-selective cation channels leads to an influx

of Ca²⁺ and Na⁺, causing depolarization of the neuronal membrane and the generation of

action potentials.[3]

Release of Inflammatory Mediators: This neuronal activation triggers the release of pro-

inflammatory neuropeptides, such as Substance P and Calcitonin Gene-Related Peptide
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(CGRP), from the nerve endings.[3]

Inflammatory Cascade: These neuropeptides act on surrounding cells, including mast cells,

keratinocytes, and blood vessels, leading to:

Mast Cell Degranulation: Release of histamine and other inflammatory mediators.[7]

Keratinocyte Activation: Production and release of cytokines and chemokines (e.g., IL-1α,

TNF-α, IL-8).[7][8]

Vasodilation and Increased Vascular Permeability: Causing redness (erythema) and

swelling (edema).[9]

Immune Cell Recruitment: The released chemokines attract immune cells, such as

neutrophils and lymphocytes, to the site of exposure, further amplifying the inflammatory

response.
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Representative Signaling Pathway for Chemical-Induced Irritation
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Conclusion
1-Phenylcyclopropan-1-ol is a chemical that requires careful handling due to its potential to

cause skin, eye, and respiratory irritation. While specific toxicological and metabolic data for

this compound are limited, its hazard profile can be inferred from its GHS classification and by

understanding the general mechanisms of action of chemical irritants and the metabolic

pathways of structurally related compounds. Researchers and professionals working with this

substance should adhere to the recommended precautionary measures to minimize exposure

and ensure a safe working environment. Further experimental studies are warranted to fully

characterize the toxicological profile and metabolic fate of 1-phenylcyclopropan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Health and Safety of 1-
Phenylcyclopropan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366885#health-and-safety-information-for-1-
phenylcyclopropan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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